![molecular formula C10H11FO2 B1471643 2-Fluoro-3-(3-methylphenyl)propanoic acid CAS No. 1515893-39-6](/img/structure/B1471643.png)
2-Fluoro-3-(3-methylphenyl)propanoic acid
Overview
Description
2-Fluoro-3-(3-methylphenyl)propanoic acid, also known as 2-fluoro-3-methylphenylpropionic acid (FMPA), is an organic compound with a molecular formula of C9H10FO2. It is a colorless solid with a pungent odor and is soluble in water and alcohol. FMPA was discovered in the early 1970s and has since been used in a variety of scientific applications.
Scientific Research Applications
Chiral Derivatives and Asymmetric Synthesis
Stereoselective Synthesis : Arnone et al. (1995) reported on the stereoselective synthesis of fluorinated chirons, including derivatives of 2-Fluoro-3-(3-methylphenyl)propanoic acid. This study focuses on the reaction of diazomethane with specific fluorinated compounds, yielding stereoselective oxiranes which are crucial in asymmetric synthesis (Arnone et al., 1995).
Enantioseparation Applications : Jin et al. (2020) explored the enantioseparation of isomeric 2-(methylphenyl)propanoic acids, including this compound, by countercurrent chromatography. This study is significant in the field of chiral chemistry, particularly for the separation of enantiomers in pharmaceuticals (Jin et al., 2020).
Radiopharmaceutical Development
PET Radiopharmaceutical Production : Luo et al. (2019) discussed the automated synthesis of a PET radiopharmaceutical involving a derivative of this compound. This research contributes to the development of novel imaging agents for medical diagnostics (Luo et al., 2019).
Imaging Hypoxia in Tumors : Malik et al. (2012) synthesized a tracer, O-[2-[18F]fluoro-3-(2-nitro-1H-imidazole-1yl)propyl]tyrosine, for imaging hypoxic tumor tissue. This tracer, a derivative of this compound, offers a novel approach to detect hypoxic tumor tissue using PET imaging (Malik et al., 2012).
Chemical Synthesis and Material Science
Fluorinated Amino Acid Synthesis : Summerer et al. (2006) investigated the biosynthetic incorporation of a fluorophore into proteins. They used a fluorescent amino acid derivative of this compound for protein studies, demonstrating applications in biochemistry and molecular biology (Summerer et al., 2006).
Copolymer Synthesis : Savittieri et al. (2022) conducted research on novel copolymers incorporating halogen ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, related to this compound. This study has implications in material science, particularly in polymer chemistry (Savittieri et al., 2022).
Properties
IUPAC Name |
2-fluoro-3-(3-methylphenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h2-5,9H,6H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIZVQWQWAMEUIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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